N-(2,3-dihydro-1H-inden-1-yl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H23N3O3/c23-16(20-15-9-8-13-6-2-3-7-14(13)15)12-22-17(24)19(21-18(22)25)10-4-1-5-11-19/h2-3,6-7,15H,1,4-5,8-12H2,(H,20,23)(H,21,25)
• InChI Key: OMUBLKQVJDZLIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C(=O)N(C(=O)N2)CC(=O)NC3CCC4=CC=CC=C34
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as compound X, is a novel chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Theoretical Studies

• Novel Synthesis Techniques : A study by Amirani Poor et al. (2018) developed an intermolecular Ugi reaction involving gabapentin with glyoxal and cyclohexyl isocyanide or aromatic aldehyde and tert-butyl isocyanide under mild conditions in ethanol. This method produced two novel classes of compounds in good to excellent yields, demonstrating the potential for creating biologically active compounds through innovative synthesis techniques (Amirani Poor et al., 2018).

• Theoretical Insights into Compound Behavior : The same study also provided theoretical insights, indicating that electron-donating groups increase the strength of intramolecular hydrogen bonds, while electron-withdrawing groups decrease it. Such theoretical studies are crucial for understanding how modifications to chemical structures can impact their biological activity and stability (Amirani Poor et al., 2018).

Biological Activity

• Anticancer Potential : Karaburun et al. (2018) synthesized 2-[3/4-((6-substituted-1-oxo-2,3-dihydro-1H-inden-2-ylidene)methyl)phenoxy]-N-(heteroaryl)acetamide derivatives and investigated their anticancer activity. One compound showed significant growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines, highlighting the anticancer potential of compounds with similar structures (Karaburun et al., 2018).

• Drug Metabolism and Hepatotoxicity : Coen (2015) reviewed the application of metabolic phenotyping to study acetaminophen metabolism and hepatotoxicity. This approach helps in understanding the metabolic pathways and identifying biomarkers for drug-induced liver injury, relevant to the metabolism of complex compounds including N-(2,3-dihydro-1H-inden-1-yl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide (Coen, 2015).